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For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physicochemical properties,
hazards, and available toxicological data for 2-Ethoxy-4-methylphenol (CAS 2563-07-7). This
compound, also known by trade names such as Ultravanil or vanilla cresol, is primarily utilized
as a fragrance ingredient. This document is intended to serve as a resource for researchers,
scientists, and professionals in drug development who may encounter or be interested in the
biological and toxicological profile of this molecule. All quantitative data is summarized in
structured tables for ease of reference, and where available, insights into experimental
methodologies are provided.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Ethoxy-4-methylphenol is presented in
Table 1. Data has been compiled from various chemical databases and literature sources. It is
important to note that some physical properties are estimated or based on structurally similar
compounds.
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Table 1: Physicochemical Properties of 2-Ethoxy-4-methylphenol

Property Value Source(s)
IUPAC Name 2-Ethoxy-4-methylphenol
vanilla cresol, Ultravanil, 2-
Synonyms Ethoxy-p-cresol, 4-Methyl-2-
ethoxyphenol
CAS Number 2563-07-7
Molecular Formula CoH1202
Molecular Weight 152.19 g/mol
Pale yellow to yellow clear
Appearance o ] )
liquid to solid (estimated)
N . 243.00 to 244.00 °C @ 760.00
Boiling Point
mm Hg
_ 1.065 - 1.067 g/cm3 @ 25.00
Density

°C

Refractive Index

1.510 @ 20.00 °C

Flash Point

>93.33 °C (> 200.00 °F) TCC

XlogP3-AA (est.)

2.3

Toxicological Profile and Hazards

The toxicological profile of 2-Ethoxy-4-methylphenol has been evaluated for several

endpoints, primarily in the context of its use as a fragrance ingredient. The following sections

summarize the available data.

Acute Toxicity

Quantitative data for acute oral and inhalation toxicity of 2-Ethoxy-4-methylphenol is limited.
However, an acute dermal toxicity study has been conducted.
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Table 2: Acute Toxicity Data for 2-Ethoxy-4-methylphenol

. ) Classificati
Endpoint Species Route Value Source(s)
on
_ > 2000 mg/kg »
LDso Rabbit Dermal Not Classified
bw
Data Not
LDso Rat/Mouse Oral )
Available
_ Data Not
LCso Rat Inhalation )
Available

Skin and Eye Irritation

2-Ethoxy-4-methylphenol is classified as a skin and eye irritant.[1]

Skin Sensitization

This compound is recognized as a moderate skin sensitizer.[2] The Research Institute for
Fragrance Materials (RIFM) has established a No Expected Sensitization Induction Level
(NESIL) based on human repeat insult patch tests (HRIPTS).

Table 3: Skin Sensitization Data for 2-Ethoxy-4-methylphenol

Test Species Result NESIL Source(s)
Guinea Pig

Maximization Guinea Pig Sensitizer - [2]

Test

Human Repeat
Insult Patch Test Human Sensitizer 230 pg/cm2 [2]
(HRIPT)

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
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There is limited publicly available data on the genotoxicity, carcinogenicity, and reproductive
toxicity of 2-Ethoxy-4-methylphenol. Safety assessments for fragrance ingredients often rely
on data from structurally related compounds (read-across). For instance, a RIFM safety
assessment mentions that for reproductive toxicity, the read-across material isoeugenol was
used.[2] In a developmental toxicity study with isoeugenol, the LOAEL was 1000 mg/kg/day
and the NOAEL was 500 mg/kg/day.[3]

Aquatic Toxicity

Data is available for the acute toxicity of 2-Ethoxy-4-methylphenol to aquatic organisms.

Table 4: Aquatic Toxicity Data for 2-Ethoxy-4-methylphenol

Endpoint Species Duration Value Source(s)

Carp (Cyprinus
LCso ] 96 hours 42 mg/L [2]
carpio)

Water flea
ECso ) 48 hours 1.0-1.8 mg/L [2]
(Daphnia magna)

Experimental Protocols

Detailed experimental protocols for the studies conducted specifically on 2-Ethoxy-4-
methylphenol are not readily available in the public domain. However, the methodologies for
the types of toxicological tests mentioned are standardized. The following are generalized
descriptions of the protocols that would have been followed based on international guidelines
(e.g., OECD, EPA).

Acute Dermal Toxicity (as per OECD 402)

This test is designed to assess the potential for a substance to cause death when applied to
the skin in a single dose.
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Caption: Generalized workflow for an acute dermal toxicity study.

Skin Sensitization: Guinea Pig Maximization Test
(GPMT) (as per OECD 406)

The GPMT is an in vivo assay used to assess the potential of a substance to induce skin
sensitization.

Induction Phase Challenge Phase Scoring Evaluation

Day 0: Intradermal injections Day 7: Topical application of ay 21: Topical application o Observe and grade skin Observe and grade skin
(test substance, Freund's Adjuvant) test substance to injection site test substance to a naive site reactions at 24 hours reactions at 48 hours
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Caption: Generalized workflow for the Guinea Pig Maximization Test.

Potential Mechanism of Action and Signaling
Pathways

Direct research into the specific mechanism of action and interaction of 2-Ethoxy-4-
methylphenol with cellular signaling pathways is not extensively published. However, based
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on its chemical structure as a substituted phenol, some potential interactions can be
hypothesized.

Phenolic compounds are known to interact with various biological systems. For instance, some
phenols can act as reducing co-substrates for the peroxidase activity of cyclooxygenase (COX)
enzymes. This interaction can influence the production of prostaglandins, which are key
mediators of inflammation. While this has not been demonstrated for 2-Ethoxy-4-
methylphenol specifically, it represents a plausible area for future investigation.

The diagram below illustrates the potential interaction of a phenolic compound with the COX
peroxidase cycle.
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Caption: Potential interaction of a phenolic compound in the COX peroxidase cycle.

Conclusion

2-Ethoxy-4-methylphenol (CAS 2563-07-7) is a fragrance ingredient with a well-documented
potential for skin sensitization. While data on acute dermal toxicity is available, there are
significant data gaps concerning its acute oral and inhalation toxicity, as well as its long-term
toxicological effects such as carcinogenicity and reproductive toxicity. The mechanism of its
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biological activity is not well-defined, although its phenolic structure suggests potential
interactions with enzymatic pathways like the cyclooxygenase system. Further research is
warranted to fully characterize the toxicological profile and biological activity of this compound,
particularly for applications beyond the fragrance industry that might involve higher or different
routes of exposure. Researchers and drug development professionals should exercise caution
and adhere to recommended safety protocols when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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